Cas no 53903-50-7 (4-methoxy-2-(trifluoromethyl)phenol)

• Product Name: 4-methoxy-2-(trifluoromethyl)phenol
• CAS No: 53903-50-7
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• MDL: MFCD13185697
• CID: 2830999
• PubChem ID: 66790126
• Update Time: 2025-05-20

4-methoxy-2-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(trifluoromethyl)phenol
• Z1255388473
• AKOS024066758
• MB13387
• 4-methoxy-2-trifluoromethyl-phenol
• EN300-311796
• DCA90350
• 855-698-7
• 53903-50-7
• BS-32537
• DTXSID401292452
• SCHEMBL755578

• MDL： MFCD13185697
• Inchi： 1S/C8H7F3O2/c1-13-5-2-3-7(12)6(4-5)8(9,10)11/h2-4,12H,1H3
• InChI Key： ONAJNOMTBUFPRY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)OC)O)(F)F

Computed Properties

• Exact Mass: 192.03981395Da
• Monoisotopic Mass: 192.03981395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-methoxy-2-(trifluoromethyl)phenol

Professional Introduction to 4-Methoxy-2-(Trifluoromethyl)Phenol (CAS No. 53903-50-7)

4-Methoxy-2-(trifluoromethyl)phenol, identified by its Chemical Abstracts Service (CAS) number 53903-50-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a methoxy group at the fourth position and a trifluoromethyl group at the second position of a phenolic ring, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural configuration of 4-methoxy-2-(trifluoromethyl)phenol imparts it with distinct electronic and steric characteristics. The presence of the electron-withdrawing trifluoromethyl group enhances the reactivity of the aromatic ring, making it more susceptible to electrophilic aromatic substitution reactions. Conversely, the methoxy group, an electron-donating substituent, influences the overall reactivity by stabilizing positive charges that may develop during chemical transformations. This balance of electronic effects makes the compound particularly useful in constructing more complex molecular architectures.

In recent years, there has been growing interest in 4-methoxy-2-(trifluoromethyl)phenol due to its potential applications in medicinal chemistry. The trifluoromethyl group is well-known for its ability to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. Consequently, compounds incorporating this moiety have been extensively studied for their therapeutic efficacy. For instance, derivatives of this compound have shown promise in the development of anti-inflammatory and anticancer agents.

One of the most compelling aspects of 4-methoxy-2-(trifluoromethyl)phenol is its role as a precursor in synthesizing biologically active molecules. Researchers have leveraged its reactive sites to develop novel scaffolds with enhanced pharmacological profiles. A notable example comes from studies conducted by pharmaceutical companies, where modifications of this compound have led to the discovery of new inhibitors targeting specific enzymatic pathways implicated in diseases such as diabetes and neurodegeneration. These findings underscore the importance of 4-methoxy-2-(trifluoromethyl)phenol as a building block in modern drug discovery.

The synthesis of 4-methoxy-2-(trifluoromethyl)phenol typically involves multi-step organic reactions that highlight its versatility as a synthetic intermediate. One common approach involves the Friedel-Crafts alkylation followed by halogenation and subsequent functional group transformations. The use of fluorinated compounds like this one often requires careful optimization due to their sensitivity to certain reaction conditions. However, advances in synthetic methodologies have made it possible to handle these compounds with greater precision, thereby expanding their utility in industrial applications.

The pharmacological significance of 4-methoxy-2-(trifluoromethyl)phenol has also been explored in preclinical studies. Researchers have investigated its potential as an antioxidant and anti-inflammatory agent, given the known properties of phenolic compounds. Preliminary data suggest that derivatives of this compound may modulate inflammatory pathways by interacting with key signaling molecules. These findings are particularly relevant in light of recent research highlighting the role of oxidative stress and inflammation in various chronic diseases.

In addition to its pharmaceutical applications, 4-methoxy-2-(trifluoromethyl)phenol has found utility in materials science. The unique electronic properties conferred by the trifluoromethyl group make it an attractive candidate for developing advanced materials with tailored optoelectronic characteristics. For example, researchers have explored its incorporation into organic semiconductors and light-emitting diodes (OLEDs), where such compounds can enhance device performance through improved charge transport properties.

The future prospects for 4-methoxy-2-(trifluoromethyl)phenol are promising, given its broad applicability across multiple scientific disciplines. As computational chemistry techniques continue to evolve, there is anticipate an increase in high-throughput screening efforts aimed at identifying novel derivatives with enhanced biological activity. Furthermore, green chemistry initiatives may lead to more sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion, 4-methoxy-2-(trifluoromethyl)phenol (CAS No. 53903-50-7) represents a cornerstone compound in modern chemical research with far-reaching implications for drug development and material science. Its unique structural features and versatile reactivity ensure its continued relevance in both academic and industrial settings. As scientists delve deeper into understanding its potential applications, we can expect further breakthroughs that will shape future advancements across multiple scientific domains.